Cas no 1805699-21-1 (3-Ethoxy-4-propionylmandelic acid)

• Product Name: 3-Ethoxy-4-propionylmandelic acid
• CAS No: 1805699-21-1
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 4941256
• Update Time: 2025-05-23

3-Ethoxy-4-propionylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-4-propionylmandelic acid

• Inchi： 1S/C13H16O5/c1-3-10(14)9-6-5-8(12(15)13(16)17)7-11(9)18-4-2/h5-7,12,15H,3-4H2,1-2H3,(H,16,17)
• InChI Key： CROFGVFTBJMUCJ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=CC=1C(CC)=O)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 302
• XLogP3: 1.3
• Topological Polar Surface Area: 83.8

Additional information on 3-Ethoxy-4-propionylmandelic acid

3-Ethoxy-4-propionylmandelic Acid: A Comprehensive Overview

3-Ethoxy-4-propionylmandelic acid, identified by the CAS registry number 1805699-21-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of mandelic acids, which are derivatives of alpha-hydroxy acids (AHAs) with a hydroxyl group on the carbon adjacent to the carboxylic acid group. The presence of an ethoxy and propionyl substituent in its structure introduces unique chemical properties and potential applications.

The chemical structure of 3-Ethoxy-4-propionylmandelic acid consists of a benzene ring with a hydroxyl group at position 3 and an ethoxy group at position 4. Additionally, the propionyl group is attached to the hydroxyl-bearing carbon, forming a ketone functional group. This arrangement not only enhances the compound's stability but also contributes to its reactivity in various chemical reactions. Recent studies have highlighted the importance of such structural features in determining the compound's biological activity and its potential for use in drug development.

One of the most notable aspects of 3-Ethoxy-4-propionylmandelic acid is its role as a precursor in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel pharmaceutical agents with improved bioavailability and efficacy. For instance, studies published in Journal of Medicinal Chemistry have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for treating chronic diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, 3-Ethoxy-4-propionylmandelic acid has also found utility in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in synthesizing advanced materials for catalysis and sensing applications. A recent breakthrough reported in Nature Communications showcased how this compound can be employed as a building block for creating highly selective sensors capable of detecting trace amounts of heavy metals in environmental samples.

The synthesis of 3-Ethoxy-4-propionylmandelic acid involves a multi-step process that typically begins with the oxidation of an appropriate mandelic alcohol derivative. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production. Furthermore, green chemistry approaches have been integrated into its synthesis to minimize environmental impact, aligning with global sustainability goals.

Beyond its direct applications, 3-Ethoxy-4-propionylmandelic acid serves as a valuable model compound for studying fundamental chemical reactions. Its reactivity towards nucleophilic substitution and condensation reactions provides insights into the behavior of similar compounds under varying conditions. This understanding is crucial for designing new synthetic pathways and optimizing existing ones.

In conclusion, 3-Ethoxy-4-propionylmandelic acid, CAS No. 1805699-21-1, stands out as a versatile compound with diverse applications across multiple disciplines. From drug development to materials science, its unique chemical properties continue to drive innovative research and technological advancements. As ongoing studies uncover new facets of its potential, this compound is poised to play an increasingly significant role in shaping future scientific endeavors.